Benzoic acid, 2-hydroxy-, (3Z)-3-hexenyl ester
Catalog No.
S9098855
CAS No.
M.F
C13H16O3
M. Wt
220.26 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
Benzoic acid, 2-hydroxy-, (3Z)-3-hexenyl ester
IUPAC Name
hex-3-enyl 2-hydroxybenzoate
Molecular Formula
C13H16O3
Molecular Weight
220.26 g/mol
InChI
InChI=1S/C13H16O3/c1-2-3-4-7-10-16-13(15)11-8-5-6-9-12(11)14/h3-6,8-9,14H,2,7,10H2,1H3
InChI Key
IEPWIPZLLIOZLU-UHFFFAOYSA-N
Solubility
Practically insoluble or insoluble
Freely soluble (in ethanol)
Freely soluble (in ethanol)
Canonical SMILES
CCC=CCCOC(=O)C1=CC=CC=C1O
Physical Description
Liquid
Clear colorless liquid / Green balsamic
Clear colorless liquid / Green balsamic
XLogP3
4.4
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
220.109944368 g/mol
Monoisotopic Mass
220.109944368 g/mol
Heavy Atom Count
16
Density
1.052 - 1.067
Use Classification
EPA Safer Chemical Functional Use Classes -> Fragrances
Safer Chemical Classes -> Yellow triangle - The chemical has met Safer Choice Criteria for its functional ingredient-class, but has some hazard profile issues
Food additives -> Flavoring Agents
Flavoring Agents -> JECFA Flavorings Index
Safer Chemical Classes -> Yellow triangle - The chemical has met Safer Choice Criteria for its functional ingredient-class, but has some hazard profile issues
Food additives -> Flavoring Agents
Flavoring Agents -> JECFA Flavorings Index
General Manufacturing Information
All Other Basic Organic Chemical Manufacturing
All Other Chemical Product and Preparation Manufacturing
Food, beverage, and tobacco product manufacturing
Other (requires additional information)
Plastics Material and Resin Manufacturing
Soap, Cleaning Compound, and Toilet Preparation Manufacturing
Benzoic acid, 2-hydroxy-, (3Z)-3-hexen-1-yl ester: ACTIVE
All Other Chemical Product and Preparation Manufacturing
Food, beverage, and tobacco product manufacturing
Other (requires additional information)
Plastics Material and Resin Manufacturing
Soap, Cleaning Compound, and Toilet Preparation Manufacturing
Benzoic acid, 2-hydroxy-, (3Z)-3-hexen-1-yl ester: ACTIVE
Dates
Modify: 2023-11-21
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